Cas no 1366378-54-2 ((3R)-3-{(tert-butoxy)carbonylamino}-3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1366378-54-2
• MF: C₁₅H₁₇ClF₃NO₄
• MW: 367.747994184494
• CID: 6424856
• PubChem ID: 165801208
• Update Time: 2025-06-08

(3R)-3-{(tert-butoxy)carbonylamino}-3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid
• 1366378-54-2
• EN300-1163492
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-[4-chloro-3-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C15H17ClF3NO4/c1-14(2,3)24-13(23)20-11(7-12(21)22)8-4-5-10(16)9(6-8)15(17,18)19/h4-6,11H,7H2,1-3H3,(H,20,23)(H,21,22)/t11-/m1/s1
• InChI Key： LRFHJEOTTRXVAX-LLVKDONJSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 367.0798202g/mol
• Monoisotopic Mass: 367.0798202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid

The Chemical Compound CAS No. 1366378-54-2: (3R)-3-{(tert-butoxy)carbonylamino}-3-4-chloro-3-(trifluoromethyl)phenylpropanoic Acid

The chemical compound CAS No. 1366378-54-2, known as (3R)-3-{(tert-butoxy)carbonylamino}-3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl group, a chloro substituent, and a trifluoromethyl group attached to a phenyl ring. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its pharmacological properties.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the tert-butoxy carbonyl group suggests that this compound may serve as an intermediate in peptide synthesis or as a protecting group in organic synthesis. The trifluoromethyl group, on the other hand, is known to enhance the stability and bioavailability of pharmaceutical compounds, making this molecule a promising candidate for further research.

The phenyl ring with chloro and trifluoromethyl substituents contributes to the compound's aromaticity and electronic properties, which are critical for its interactions with biological targets. The propanoic acid moiety adds to the molecule's versatility, potentially allowing it to act as a precursor for more complex structures or as a component in bioconjugates.

From an analytical standpoint, this compound has been studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its structural integrity and purity, which are essential for its application in preclinical studies. Additionally, computational chemistry methods have been employed to predict its physicochemical properties, including solubility, permeability, and metabolic stability.

In terms of applications, this compound has shown potential in the development of anti-inflammatory agents and anticancer drugs. Its unique structure allows for selective binding to specific receptors or enzymes, making it a valuable tool in drug discovery programs. Recent advancements in chiral synthesis techniques have also made it easier to produce this compound in high enantiomeric excess, further enhancing its utility in asymmetric catalysis and stereoselective reactions.

The integration of this compound into medicinal chemistry pipelines has been facilitated by its compatibility with various synthetic strategies. For instance, it can be incorporated into peptidomimetic designs or used as a building block for constructing larger molecular frameworks. Its ability to undergo post-synthesis modifications adds another layer of flexibility to its application in drug design.

Moreover, the compound's stability under physiological conditions has been evaluated through rigorous testing, ensuring its suitability for in vivo studies. This stability is attributed to the electron-withdrawing groups present on the phenyl ring, which reduce susceptibility to enzymatic degradation.

In conclusion, CAS No. 1366378-54-2 represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in the pursuit of innovative therapeutic solutions. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to the field of drug development.